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Compound of Interest

Compound Name:

[2-(2-

Morpholinoethoxy)phenyl]methano

l

CAS No.: 106276-04-4

Cat. No.: B012435

Get Quote

Introduction
[2-(2-Morpholinoethoxy)phenyl]methanol is a versatile organic compound with significant

potential in medicinal chemistry and drug discovery. Its structural motif, featuring a phenyl

methanol core linked to a morpholinoethoxy side chain, makes it a valuable building block for

the synthesis of various biologically active molecules. Notably, it serves as a key intermediate

in the synthesis of norepinephrine reuptake inhibitors (NRIs), such as Reboxetine, which are

used in the treatment of depression and other neurological disorders.

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the synthesis, characterization, and potential applications of [2-
(2-Morpholinoethoxy)phenyl]methanol. The protocols detailed herein are designed to be

robust and reproducible, offering a solid foundation for further research and development.
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Property Value

IUPAC Name [2-(2-Morpholinoethoxy)phenyl]methanol

CAS Number 106276-04-4

Molecular Formula C₁₃H₁₉NO₃

Molecular Weight 237.29 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in methanol, ethanol, DMSO, and

chlorinated solvents.

Section 1: Synthesis of [2-(2-
Morpholinoethoxy)phenyl]methanol
The synthesis of [2-(2-Morpholinoethoxy)phenyl]methanol can be efficiently achieved in a

two-step process starting from commercially available salicylaldehyde. The first step involves a

Williamson ether synthesis to introduce the morpholinoethoxy side chain, followed by the

reduction of the aldehyde to the corresponding alcohol.

Step 1: Synthesis of 2-(2-
Morpholinoethoxy)benzaldehyde
This step involves the reaction of salicylaldehyde with 4-(2-chloroethyl)morpholine under basic

conditions.

Materials:

Salicylaldehyde

4-(2-Chloroethyl)morpholine hydrochloride

Potassium carbonate (K₂CO₃), anhydrous

N,N-Dimethylformamide (DMF), anhydrous
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Ethyl acetate

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Protocol:

To a solution of salicylaldehyde (1.0 eq) in anhydrous DMF, add anhydrous potassium

carbonate (2.5 eq).

Add 4-(2-chloroethyl)morpholine hydrochloride (1.2 eq) to the mixture.

Heat the reaction mixture to 80-90 °C and stir for 12-16 hours. The reaction can be

monitored by Thin Layer Chromatography (TLC).

After completion, cool the reaction mixture to room temperature and pour it into ice-cold

water.

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to obtain the crude 2-(2-

morpholinoethoxy)benzaldehyde, which can be purified by column chromatography on silica

gel.

Step 2: Reduction to [2-(2-
Morpholinoethoxy)phenyl]methanol
The aldehyde is then reduced to the primary alcohol using a mild reducing agent like sodium

borohydride.

Materials:

2-(2-Morpholinoethoxy)benzaldehyde

Sodium borohydride (NaBH₄)
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Methanol

Dichloromethane (DCM)

Deionized water

Protocol:

Dissolve 2-(2-morpholinoethoxy)benzaldehyde (1.0 eq) in methanol in a round-bottom flask.

Cool the solution to 0 °C in an ice bath.

Slowly add sodium borohydride (1.5 eq) portion-wise to the solution, maintaining the

temperature below 5 °C.

After the addition is complete, allow the reaction to stir at room temperature for 2-3 hours.

Monitor the reaction by TLC.

Once the reaction is complete, quench the excess sodium borohydride by the slow addition

of deionized water at 0 °C.

Remove the methanol under reduced pressure.

Extract the aqueous residue with dichloromethane (3 x 30 mL).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Concentrate the organic layer under reduced pressure to yield [2-(2-
Morpholinoethoxy)phenyl]methanol as a solid.
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Step 1: Williamson Ether Synthesis

Step 2: Reduction

Salicylaldehyde

2-(2-Morpholinoethoxy)benzaldehydeK₂CO₃, DMF

4-(2-Chloroethyl)morpholine

[2-(2-Morpholinoethoxy)phenyl]methanol
NaBH₄, Methanol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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